Cas no 18844-04-7 (Heptadecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,33-hexatriacontamethyl-)

• Product Name: Heptadecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,33-hexatriacontamethyl-
• CAS No: 18844-04-7
• MF: C₃₆H₁₀₈O₁₆Si₁₇
• MW: 1274.68664836884
• CID: 140445
• PubChem ID: 167757
• Update Time: 2025-04-19

Heptadecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,33-hexatriacontamethyl- Chemical and Physical Properties

Names and Identifiers

• Heptadecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,33-hexatriacontamethyl-
• Heptadecasiloxane, hexatriacontamethyl-
• bis[[[[[[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy]-dimethylsilane
• Heptadecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,27,27,29,29,31,31,33,33,33-hexatriaco
• HEXATRIACONTAMETHYLHEPTADECASILOXANE
• DTXSID3066429
• 18844-04-7

• Inchi： 1S/C36H108O16Si17/c1-53(2,3)37-55(7,8)39-57(11,12)41-59(15,16)43-61(19,20)45-63(23,24)47-65(27,28)49-67(31,32)51-69(35,36)52-68(33,34)50-66(29,30)48-64(25,26)46-62(21,22)44-60(17,18)42-58(13,14)40-56(9,10)38-54(4,5)6/h1-36H3
• InChI Key： XNRQVFREEZYIKH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 1272.37134
• Monoisotopic Mass: 1272.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 69
• Rotatable Bond Count: 32
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 0.956
• Boiling Point: 685.4°Cat760mmHg
• Flash Point: 362.7°C
• Refractive Index: 1.431
• PSA: 147.68
• LogP: 13.44880